molecular formula C6H7NO3 B071279 Ethyl isoxazole-5-carboxylate CAS No. 173850-41-4

Ethyl isoxazole-5-carboxylate

Cat. No. B071279
CAS RN: 173850-41-4
M. Wt: 141.12 g/mol
InChI Key: JOWMDIFULFYASV-UHFFFAOYSA-N
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Description

Ethyl isoxazole-5-carboxylate is a compound with the molecular formula C6H7NO3 and a molecular weight of 141.1247 . It is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs .


Synthesis Analysis

Ethyl isoxazole-5-carboxylate can be synthesized via a one-pot three-component condensation of ethyl acetoacetate, aryl aldehyde, and hydroxylamine hydrochloride using DABCO as a catalyst under reflux condition . Another synthetic method involves the reaction of acetophenone with diethyl oxalate in the presence of methanol and sodium methoxide at low temperature .


Molecular Structure Analysis

The molecular structure of Ethyl isoxazole-5-carboxylate has been determined by single-crystal X-ray diffractometry . The structure is also available as a 2D Mol file .


Chemical Reactions Analysis

Isoxazole derivatives, including Ethyl isoxazole-5-carboxylate, have been studied for their potential as potent antioxidant and antibacterial agents . They have also been used as building blocks in organic synthesis .


Physical And Chemical Properties Analysis

Ethyl isoxazole-5-carboxylate has a molecular weight of 141.1247 . It exhibits a wide spectrum of biological activity and shows some unique physicochemical properties, which is responsible for its use in medicine and agriculture .

Scientific Research Applications

Drug Discovery

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Ethyl isoxazole-5-carboxylate, as a type of isoxazole, can be used as a crucial moiety in drug discovery research . For example, the core structure of isoxazole has been found in many drugs such as sulfamethoxazole, muscimol, ibotenic acid, parecoxib, and leflunomide .

Anticancer Research

Functionalized isoxazole scaffolds show different biological activities such as anticancer . The isoxazole ring, being five-membered, is also found in many bioactive natural products in addition to synthetic drugs . Fused isoxazoles have widely shown their therapeutic potential as anticancer agents .

Antibacterial and Antimicrobial Activity

Isoxazole scaffolds also exhibit antibacterial and antimicrobial activity . This makes Ethyl isoxazole-5-carboxylate a potential candidate for the development of new antibacterial and antimicrobial agents .

Organic Intermediate

Ethyl isoxazole-5-carboxylate is used as an organic intermediate . It can be used in the synthesis of various other compounds, contributing to the diversity of chemical reactions .

Organic Light-Emitting Diode (OLED)

Another application of Ethyl isoxazole-5-carboxylate is in the field of Organic Light-Emitting Diodes (OLEDs) . It can be used in the manufacturing process of OLEDs, contributing to the advancement of display technology .

Synthesis of Acylguanidine FXa Inhibitors

Isoxazole-5-carboxylate participates in the synthesis and evaluation of acylguanidine FXa inhibitors . This indicates its potential application in the development of new drugs and therapeutic agents .

Safety And Hazards

The safety data sheet for Ethyl isoxazole-5-carboxylate recommends its use only for research and development by, or directly under the supervision of, a technically qualified individual .

Future Directions

Given the significant biological activities of isoxazole derivatives, there is an ongoing interest in developing new eco-friendly synthetic strategies . The potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests is being explored .

properties

IUPAC Name

ethyl 1,2-oxazole-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7NO3/c1-2-9-6(8)5-3-4-7-10-5/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOWMDIFULFYASV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=NO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70443627
Record name Ethyl 1,2-oxazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70443627
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl isoxazole-5-carboxylate

CAS RN

173850-41-4
Record name Ethyl 1,2-oxazole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70443627
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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